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Compound of Interest

Compound Name: N-Desmethyl Bedaquiline-d6

Cat. No.: B12413516

This technical guide is intended for researchers, scientists, and drug development
professionals, providing in-depth information on N-Desmethyl Bedaquiline-d6, including its
suppliers, pricing, and detailed experimental applications.

N-Desmethyl Bedaquiline-d6 is the deuterium-labeled analog of N-Desmethyl Bedaquiline, a
metabolite of the anti-tuberculosis drug Bedaquiline. Its primary application in research is as an
internal standard for analytical and pharmacokinetic studies, where it enhances the accuracy of
guantification in methods like liquid chromatography-mass spectrometry (LC-MS).[1][2]

Suppliers and Pricing

The following table provides a summary of suppliers for N-Desmethyl Bedaquiline-d6. Prices
and availability are subject to change, and it is recommended to contact the suppliers directly
for the most current information.
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Experimental Protocols

Application: Use of N-Desmethyl Bedaquiline-d6 as an Internal Standard for the
Quantification of N-Desmethyl Bedaquiline in Biological Matrices by LC-MS/MS.

Objective: To provide a detailed methodology for the accurate and precise quantification of N-
desmethyl bedaquiline in plasma samples, a critical aspect of pharmacokinetic and metabolic
research.[1]

Materials and Reagents:

* N-Desmethyl Bedaquiline-d6 (Internal Standard)

» N-Desmethyl Bedaquiline (Analyte Standard)

o Acetonitrile (ACN), LC-MS grade

e Methanol (MeOH), LC-MS grade

e Formic acid, LC-MS grade

e Ammonium acetate

e Human plasma (or other relevant biological matrix)

o Ultrapure water

Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system
o Tandem mass spectrometer (e.g., Triple Quadrupole)
Sample Preparation:

e Thaw plasma samples at room temperature.

o Spike 100 pL of plasma with 10 pL of N-Desmethyl Bedaquiline-d6 internal standard
solution (concentration to be optimized based on expected analyte levels).
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e Add 400 pL of cold acetonitrile to precipitate proteins.

e Vortex the mixture for 1 minute.

e Centrifuge at 12,000 rpm for 10 minutes at 4°C.

o Transfer the supernatant to a new tube.

o Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.
o Reconstitute the residue in 100 pL of the mobile phase.

* Inject a portion of the reconstituted sample into the LC-MS/MS system.

LC-MS/MS Conditions (Example):

LC Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 pm)
» Mobile Phase A: 0.1% Formic acid in Water

» Mobile Phase B: 0.1% Formic acid in Acetonitrile

» Gradient Elution:

0-1.0 min: 20% B

[e]

1.0-5.0 min: 20-80% B

o

5.0-6.0 min: 80% B

[¢]

[e]

6.1-8.0 min: 20% B (re-equilibration)

e Flow Rate: 0.3 mL/min

e Injection Volume: 5 pL

« lonization Mode: Electrospray lonization (ESI), Positive

e Multiple Reaction Monitoring (MRM) Transitions:
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o N-Desmethyl Bedaquiline: Q1/Q3 (To be determined by direct infusion of the standard)

o N-Desmethyl Bedaquiline-d6: Q1/Q3 (To be determined by direct infusion of the
standard)

Visualizations
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Caption: Bioanalytical Sample Preparation Workflow.

Bedaquiline

CYP-mediated
N-demethylation

N-Desmethyl Bedaquiline

Further Metabolism
and Excretion

Click to download full resolution via product page

Caption: Metabolic Pathway of Bedaquiline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12413516?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

